![molecular formula C19H15N3OS B4667280 2-(1H-benzimidazol-2-ylthio)-N-2-naphthylacetamide](/img/structure/B4667280.png)
2-(1H-benzimidazol-2-ylthio)-N-2-naphthylacetamide
Overview
Description
Synthesis Analysis
This involves the methods used to synthesize the compound. It includes the reactants, conditions, and steps involved in the synthesis .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Electrochemical Biosensors
2-(1H-benzimidazol-2-ylthio)-N-2-naphthylacetamide: (let’s call it BMT-1 ) has been investigated for its electrochemical interaction with DNA sequences . Researchers used differential pulse voltammetry (DPV) to explore its effects on guanine and BMT-1 oxidation signals. Key findings include:
Inhibition of T Cell Proliferation
BMT-1 has been studied for its impact on T cell proliferation . Understanding its mechanisms can provide insights into immune responses and potential therapeutic applications.
Crystal Structure Analysis
The X-ray crystal structure analysis of related benzimidazole derivatives (such as 2-(1H-benzimidazol-2-yl)phenol) sheds light on their molecular arrangements and potential applications . BMT-1’s crystal structure could reveal valuable information.
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives have a wide range of biological activities, including anticancer . The anticancer activity of benzimidazoles is often associated with their interaction with various cellular targets, such as enzymes and receptors involved in cell proliferation and survival .
Mode of Action
For instance, they can inhibit enzyme activity, block receptor signaling, or interfere with DNA synthesis . The specific interactions depend on the substitution pattern around the benzimidazole nucleus .
Biochemical Pathways
Benzimidazole derivatives are known to affect multiple biochemical pathways, especially those involved in cell proliferation and survival . These effects can lead to the inhibition of cancer cell growth and the induction of apoptosis .
Result of Action
Benzimidazole derivatives are known to have various effects at the molecular and cellular levels, such as inhibiting enzyme activity, blocking receptor signaling, interfering with dna synthesis, inhibiting cell growth, and inducing apoptosis .
Safety and Hazards
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-naphthalen-2-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3OS/c23-18(12-24-19-21-16-7-3-4-8-17(16)22-19)20-15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2,(H,20,23)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITMQPNSBFWTNOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)CSC3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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